Cas no 2549017-73-2 (4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole)

• Product Name: 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole
• CAS No: 2549017-73-2
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 5312364
• PubChem ID: 154884154
• Update Time: 2025-05-26

4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole
• AKOS040727498
• F6782-3667
• 2549017-73-2
• 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

• Inchi： 1S/C19H16N4O/c1-24-17-12-6-5-11-16(17)18-19(22-13-7-8-14-22)23(21-20-18)15-9-3-2-4-10-15/h2-14H,1H3
• InChI Key： XUSKJXWWUBKIOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1=C(N2C=CC=C2)N(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.3±60.0 °C(Predicted)
• pka: -3.34±0.70(Predicted)

Additional information on 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole

Research Briefing on 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole (CAS: 2549017-73-2)

The compound 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole (CAS: 2549017-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely utilized click chemistry approach. The compound's structural characterization by NMR and mass spectrometry confirms its high purity and stability, making it a promising scaffold for further derivatization.

In vitro biological evaluations have demonstrated that this triazole derivative exhibits moderate to strong inhibitory activity against several kinase targets, including EGFR and VEGFR-2, which are implicated in cancer progression. Molecular docking studies suggest that the methoxyphenyl and pyrrole moieties play a critical role in binding to the ATP-binding sites of these kinases, providing insights for structure-activity relationship (SAR) optimization.

Furthermore, preliminary pharmacokinetic studies in rodent models indicate favorable absorption and distribution profiles, although metabolic stability remains a challenge due to rapid hepatic clearance. Researchers are currently exploring structural modifications to enhance metabolic stability while retaining the compound's kinase inhibitory potency.

The compound's potential extends beyond oncology, with recent findings suggesting neuroprotective effects in models of oxidative stress-induced neuronal damage. This multi-target activity profile positions 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole as a versatile lead compound for various therapeutic areas.

Ongoing research is focused on developing more efficient synthetic routes, expanding the SAR landscape, and evaluating the compound's efficacy in disease-relevant animal models. Collaborative efforts between academic and industrial researchers are accelerating the translation of these findings into potential clinical candidates.

This briefing underscores the importance of 4-(2-methoxyphenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole as an emerging chemical scaffold in drug discovery. Future studies should address the optimization of its drug-like properties and the exploration of its full therapeutic potential across multiple disease areas.